1-(1-(3,5-Dimethyl-1H-pyrazol-4-yl)ethyl)-3,5-dimethyl-1H-pyrazol-4-amine

• Molecular Formula: C12H19N5
• Molecular Weight: 233.31 g/mol
• IUPAC Name: 1-[1-(3,5-dimethyl-1H-pyrazol-4-yl)ethyl]-3,5-dimethylpyrazol-4-amine
• InChI: InChI=1S/C12H19N5/c1-6-11(7(2)15-14-6)9(4)17-10(5)12(13)8(3)16-17/h9H,13H2,1-5H3,(H,14,15)
• InChI Key: OGYJYOYZMLCDID-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C)C(C)N2C(=C(C(=N2)C)N)C

Description

1-(1-(3,5-Dimethyl-1H-pyrazol-4-yl)ethyl)-3,5-dimethyl-1H-pyrazol-4-amine is a compound belonging to the pyrazole family. Pyrazoles are five-membered heterocyclic compounds containing two nitrogen atoms in the ring. This particular compound is characterized by its two pyrazole rings, each substituted with methyl groups, making it a unique structure in the realm of heterocyclic chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(1-(3,5-Dimethyl-1H-pyrazol-4-yl)ethyl)-3,5-dimethyl-1H-pyrazol-4-amine typically involves the reaction of hydrazine derivatives with β-diketones. The reaction is carried out in the presence of ethylene glycol, yielding pyrazoles in good to excellent yields (70-95%) at room temperature .

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the general approach involves large-scale synthesis using similar reaction conditions as in laboratory settings. The scalability of the reaction is facilitated by the availability of starting materials and the relatively mild reaction conditions.

Chemical Reactions Analysis

Types of Reactions

1-(1-(3,5-Dimethyl-1H-pyrazol-4-yl)ethyl)-3,5-dimethyl-1H-pyrazol-4-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding pyrazole oxides.

Reduction: Reduction reactions can yield hydrazine derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the nitrogen atoms.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Nucleophiles like amines and alcohols are commonly employed.

Major Products Formed

Oxidation: Pyrazole oxides.

Reduction: Hydrazine derivatives.

Substitution: Various substituted pyrazoles depending on the nucleophile used.

Scientific Research Applications

1-(1-(3,5-Dimethyl-1H-pyrazol-4-yl)ethyl)-3,5-dimethyl-1H-pyrazol-4-amine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential biological activities, including cytotoxic effects against cancer cell lines.

Medicine: Explored for its potential as a pharmacophore in drug design.

Industry: Utilized in the development of new materials and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of 1-(1-(3,5-Dimethyl-1H-pyrazol-4-yl)ethyl)-3,5-dimethyl-1H-pyrazol-4-amine involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, modulating their activity. The exact pathways and targets depend on the specific application and the biological system being studied .

Comparison with Similar Compounds

Similar Compounds

• 1-(3,5-Dimethyl-1H-pyrazol-4-yl)methanamine dihydrochloride
• 1-(1-Ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethanone
• 2-(3,5-Dimethyl-1H-pyrazol-1-yl)thiazolo[4,5-b]pyridine

Uniqueness

1-(1-(3,5-Dimethyl-1H-pyrazol-4-yl)ethyl)-3,5-dimethyl-1H-pyrazol-4-amine is unique due to its dual pyrazole ring structure with specific methyl substitutions. This structural uniqueness imparts distinct chemical and biological properties, making it a valuable compound for various applications.